Cas no 51503-28-7 (Fast Red TR Salt 1,5-naphthalenedisulfonate salt)

• Product Name: Fast Red TR Salt 1,5-naphthalenedisulfonate salt
• CAS No: 51503-28-7
• MF: C₁₇H₁₃ClN₂O₆S₂
• MW: 440.877920866013
• CID: 56018
• Update Time: 2025-08-02

Fast Red TR Salt 1,5-naphthalenedisulfonate salt Chemical and Physical Properties

Names and Identifiers

• Fast Red TR Salt 1,5-naphthalenedisulfonate salt
• 4-Chloro-2-methylbenzenediazonium 1,5-naphthalenedisulphonate
• 1,5-naphthalenedisulfonate salt
• Fast Red TR-salt
• 4-Chloro-2-Methylbenzenediazonium Salt
• Azoic Diazo No. 11
• Fast red TR
• FastRedTRdiazosalt
• Fast red TR Tablets
• 1.5-Naphthalenedisulfonate salt
• Solid red - naphthalene sulfonic acid TR
• P-CHLORO-O-TOLUIDINE DIAZONIUMHLORIDE
• Red trs salt
• 4-CHLORO-2-METHYLANILINE HYDROCHLORIDE

• MDL： MFCD00060226
• Inchi： 1S/C10H8O6S2.C7H6ClN2/c11-17(12,13)9-5-1-3-7-8(9)4-2-6-10(7)18(14,15)16;1-5-4-6(8)2-3-7(5)10-9/h1-6H,(H,11,12,13)(H,14,15,16);2-4H,1H3/q;+1/p-1
• InChI Key： YKRLYXJCIARNKF-UHFFFAOYSA-M
• SMILES： [N+](C1C=CC(Cl)=CC=1C)#N.S(C1=CC=CC2=C(C=CC=C12)S(O)(=O)=O)([O-])(=O)=O

Computed Properties

• Exact Mass: 592.00400
• Monoisotopic Mass: 438.98253
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 583
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 159

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 187.46000
• LogP: 9.07556
• Sensitiveness: Sensitive to light
• Vapor Pressure: No data available

Fast Red TR Salt 1,5-naphthalenedisulfonate salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：−20°C

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